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Compound of Interest

Compound Name: FT113

Cat. No.: B607559 Get Quote

Technical Support Center: Stability and Handling of
FT113
Welcome to the technical support center for FT113, a potent inhibitor of fatty acid synthase

(FASN). This resource provides essential information, troubleshooting guides, and frequently

asked questions (FAQs) to assist researchers, scientists, and drug development professionals

in utilizing FT113 effectively in various solution-based assays.

Frequently Asked Questions (FAQs)
Q1: What is FT113 and what is its mechanism of action?

A1: FT113 is a potent inhibitor of fatty acid synthase (FASN), with an IC50 of 213 nM.[1] It

functions by blocking the activity of FASN, a key enzyme in the de novo synthesis of fatty acids.

This inhibition disrupts lipid metabolism, which can impact the proliferation of cancer cells that

exhibit upregulated fatty acid synthesis. FT113 has been shown to inhibit the proliferation of

various cancer cell lines, including PC3 human prostate cancer (IC50 = 47 nM) and MV4-11

human acute myeloid leukemia cells (IC50 = 26 nM).[1]

Q2: What are the recommended storage conditions for FT113?

A2: For long-term stability, FT113 should be stored as a solid at -20°C, where it is stable for at

least four years.[1] When in solution, for example in DMSO, it is recommended to store at

-80°C for up to one year.[2]
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Q3: I am observing precipitate in my cell culture medium after adding FT113. What could be

the cause?

A3: Precipitation in aqueous media is a common issue for hydrophobic small molecules. This

can occur if the final concentration of FT113 exceeds its aqueous solubility. It is also possible

that the DMSO concentration in the final assay medium is too high, causing the compound to

fall out of solution. Ensure the final DMSO concentration is kept low, typically below 0.5%, and

consider if the FT113 concentration is appropriate for the assay.

Q4: My FT113 seems to lose activity over the course of a multi-day experiment. Why is this

happening?

A4: Loss of activity in a time-dependent manner suggests potential instability in the assay

conditions. This could be due to several factors including degradation of FT113 in the aqueous

buffer, metabolism by cells in the assay, or non-specific binding to plasticware. It is

recommended to perform a stability study of FT113 in your specific assay medium to determine

its half-life under your experimental conditions.

Troubleshooting Guides
Issue 1: High Variability in Cellular Assay Results
Symptoms: Inconsistent IC50 values or high standard deviations between replicate wells in

cell-based assays.

Possible Causes & Solutions:
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Potential Cause Troubleshooting Step

Incomplete Solubilization

Ensure the DMSO stock of FT113 is fully

dissolved. Sonication is recommended for

preparing DMSO stock solutions.[2]

Precipitation in Media

Visually inspect the wells for precipitation after

adding FT113. Consider lowering the final

concentration or using a media supplemented

with a solubilizing agent like BSA.

Adsorption to Plastic

Pre-treating plates with a blocking agent like

BSA may help reduce non-specific binding of

the compound to the plastic surface.

Cell Density Effects

Ensure consistent cell seeding density across all

wells, as variations can lead to differential

compound effects.

Issue 2: Low Potency in Biochemical Assays
Symptoms: The observed IC50 in an enzymatic assay is significantly higher than the published

value of 213 nM.[1]

Possible Causes & Solutions:
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Potential Cause Troubleshooting Step

Compound Degradation

Prepare fresh dilutions of FT113 from a new

stock vial for each experiment to rule out

degradation of working solutions.

Incorrect Buffer Composition

The pH and ionic strength of the assay buffer

can affect compound stability and activity. Verify

that the buffer conditions are optimal for both

the enzyme and FT113.

High Enzyme Concentration

If the enzyme concentration is too high, it can

lead to an underestimation of the inhibitor's

potency. Titrate the enzyme to determine the

optimal concentration for the assay.

Compound Stability and Solubility Data
The following tables summarize the known stability and solubility information for FT113.

Table 1: Storage and Stability of FT113

Formulation Storage Temperature Stability

Solid (Powder) -20°C ≥ 4 years[1]

In Solvent (e.g., DMSO) -80°C Up to 1 year[2]

Table 2: Solubility of FT113

Solvent Solubility

Ethanol Soluble[1]

Methanol Soluble[1]

DMSO 62.5 mg/mL (152.66 mM)[2]
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Experimental Protocols
Protocol: Preparation of FT113 Stock Solution

Warm the Vial: Allow the vial of solid FT113 to equilibrate to room temperature before

opening to prevent condensation of moisture.

Add Solvent: Add the appropriate volume of high-purity DMSO to the vial to achieve the

desired stock concentration (e.g., 10 mM).

Ensure Complete Dissolution: Vortex the solution and sonicate if necessary to ensure the

compound is fully dissolved.[2]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -80°C.

Protocol: Assessing FT113 Stability in Cell Culture
Medium

Prepare FT113 Solution: Dilute the FT113 DMSO stock into your specific cell culture medium

to the final working concentration.

Incubate: Place the FT113-containing medium in a cell culture incubator at 37°C with 5%

CO2.

Collect Time Points: At various time points (e.g., 0, 2, 6, 12, 24, 48 hours), remove an aliquot

of the medium.

Sample Analysis: Analyze the concentration of intact FT113 in each aliquot using a suitable

analytical method such as LC-MS.

Data Analysis: Plot the percentage of remaining FT113 against time to determine its stability

profile in the medium.

Visualizations
Below are diagrams illustrating key pathways and workflows relevant to working with FT113.
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Caption: The inhibitory action of FT113 on the Fatty Acid Synthase (FASN) pathway.
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Caption: A generalized workflow for assessing the stability of FT113 in a solution-based assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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